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Compound of Interest

Compound Name: BDP TR carboxylic acid

Cat. No.: B606007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

BDP TR carboxylic acid. A comprehensive, official Safety Data Sheet (SDS) for this

compound was not found in a search of publicly available resources. Therefore, the following

guidelines are based on information from product suppliers and general principles of laboratory

safety for handling fluorescent dyes and chemicals with unknown toxicological properties. All

users should exercise caution and adhere to their institution's established safety protocols. This

product is intended for research use only and has not been approved for human or veterinary

use.

Introduction
BDP TR carboxylic acid is a fluorescent dye belonging to the borondipyrromethene (BODIPY)

class. It is characterized by its bright fluorescence in the red-orange region of the spectrum,

making it a valuable tool in various biological imaging and labeling applications.[1] This guide

provides essential information on its physical and chemical properties, safe handling

procedures, and emergency response.

Physical and Chemical Properties
Proper identification and understanding of the physical and chemical properties of a substance

are crucial for its safe handling. The key properties of BDP TR carboxylic acid are

summarized in the table below.
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Property Value Source(s)

Chemical Name

2-(4-(5,5-difluoro-7-(thiophen-

2-yl)-5H-5λ⁴,6λ⁴-dipyrrolo[1,2-

c:2',1'-f][2][3][4]diazaborinin-3-

yl)phenoxy)acetic acid

[5]

CAS Number 150152-64-0 [2][3]

Molecular Formula C₂₁H₁₅BF₂N₂O₃S [1][2][3][6]

Molecular Weight 424.23 g/mol [2][3][6]

Appearance Dark colored solid [2]

Solubility

Good in Dimethylformamide

(DMF) and Dimethyl sulfoxide

(DMSO)

[1][2]

Purity
>95% (typical, as per

suppliers)
[5]

Excitation Max (λex) 589 nm [2]

Emission Max (λem) 616 nm [2]

Hazard Identification and Toxicology
As of the date of this document, specific toxicological data for BDP TR carboxylic acid is not

publicly available. In the absence of such data, it is prudent to treat this compound as

potentially hazardous upon ingestion, inhalation, or skin contact. The following table outlines

the presumed, though unverified, toxicological profile and recommends treating it with the

caution required for a substance of unknown toxicity.
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Hazard Category Description Recommendations

Acute Toxicity
No data available. Assume

hazardous.

Avoid ingestion, inhalation of

dust, and direct contact with

skin and eyes.

Skin Corrosion/Irritation
No data available. May cause

irritation.

Wear appropriate protective

gloves and clothing.

Eye Damage/Irritation
No data available. May cause

serious eye irritation.

Wear safety glasses or

goggles.

Respiratory/Skin Sensitization No data available. Avoid breathing dust.

Carcinogenicity/Mutagenicity No data available.
Handle with caution,

minimizing exposure.

Exposure Controls and Personal Protection
Given the unknown toxicological profile, stringent adherence to standard laboratory safety

practices is mandatory. The following table provides recommendations for personal protective

equipment (PPE) and engineering controls.

Control Measure Specification

Engineering Controls

Handle in a well-ventilated area. A chemical

fume hood is recommended for handling the

solid powder and preparing stock solutions.

Eye/Face Protection Chemical safety glasses or goggles.

Skin Protection

- Hand Protection: Nitrile or other chemically

resistant gloves. Inspect gloves before use.-

Body Protection: Laboratory coat.

Respiratory Protection

Not required for handling small quantities in a

well-ventilated area. If dust is generated, use a

NIOSH-approved respirator.

General Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.
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Experimental Protocols: Best Practices for Safe
Handling
The following protocols outline the recommended procedures for the safe handling and use of

BDP TR carboxylic acid in a laboratory setting.

Receiving and Storage
Receiving: Upon receipt, visually inspect the package for any signs of damage or leakage.

Storage: Store the compound in its original container in a cool, dark, and dry place. The

recommended long-term storage temperature is -20°C.[2][5] The material should be

protected from light and moisture.[1][2] Desiccation is recommended.[1][2] For short-term

storage (days to weeks), 0-4°C is acceptable.[5] The compound is stable for up to three

weeks at room temperature during transportation.[1][2]

Preparation of Stock Solutions
Before opening the vial, allow it to equilibrate to room temperature to prevent condensation

of moisture, which can degrade the product.

Handle the solid powder in a chemical fume hood to avoid inhalation of dust.

Use anhydrous solvents such as DMF or DMSO to prepare stock solutions.

Cap the vial tightly after use and store stock solutions at -20°C, protected from light.

Disposal
Dispose of waste material in accordance with local, state, and federal regulations. Consult

your institution's environmental health and safety office for specific guidance on chemical

waste disposal.

Visualizations: Workflows and Logical Relationships
The following diagrams illustrate the recommended workflow for handling BDP TR carboxylic
acid and a decision-making process for accidental exposure.
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Figure 1: General Laboratory Workflow for BDP TR Carboxylic Acid
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Caption: General Laboratory Workflow for BDP TR Carboxylic Acid
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Figure 2: Accidental Exposure Decision Tree
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Caption: Accidental Exposure Decision Tree

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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